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Compound Name: Z-GIn-ONp
CAS No.: 7763-16-8
Cat. No.: B554407
Get Quote
. J

Z-GIn-ONp (Na-Benzyloxycarbonyl-L-glutamine p-nitrophenyl ester) is a widely utilized reagent
in peptide synthesis, valued for its role as an activated amino acid derivative.[1] While the
Safety Data Sheet (SDS) for the parent compound, N(alpha)-Benzyloxycarbonyl-L-glutamine,
may not classify it as hazardous under OSHA's Hazard Communication Standard, this does not
capture the full safety profile relevant to its disposal.[2][3] The critical consideration for waste
management arises from the p-nitrophenyl (ONp) ester group. This functional group, upon
hydrolysis or reaction, releases p-nitrophenol (PNP), a compound recognized as hazardous
waste by the Environmental Protection Agency (EPA) and toxic to aquatic life.[4][5]

This guide provides a comprehensive, step-by-step protocol for the safe and compliant
disposal of waste generated from the use of Z-GIn-ONp. Adherence to these procedures is
essential not only for regulatory compliance but also for protecting laboratory personnel and the
environment.

Core Hazard Analysis: The p-Nitrophenol Problem

The primary driver for the specific disposal protocols for Z-GIn-ONp is the potential generation
of p-nitrophenol. Understanding its toxicology is key to appreciating the causality behind these

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b554407#bc-rfq
https://www.benchchem.com/product/b554407/docs?utm_src=pdf-body#introduction-proactive-safety-in-peptide-synthesis
https://www.biosynth.com/p/FG111458/7763-16-8-z-gln-onp
https://www.fishersci.com/store/msds?partNumber=AAA1824022&productDescription=N%28ALFA%29-BENZLOXYCRBNL-L-G+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://dept.harpercollege.edu/chemistry/sds/p-Nitrophenol.pdf
https://datasheets.scbt.com/sc-206922.pdf
https://www.benchchem.com/product/b554407/docs?utm_src=pdf-body#introduction-proactive-safety-in-peptide-synthesis
https://www.benchchem.com/product/b554407/docs?utm_src=pdf-body#introduction-proactive-safety-in-peptide-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

procedures.

e Human Health Hazards: p-Nitrophenol is toxic if swallowed and harmful if it comes into
contact with the skin or is inhaled.[4] Prolonged or repeated exposure may cause damage to
organs, particularly the liver and kidneys.[6]

e Environmental Hazards: p-Nitrophenol is classified as toxic to aquatic organisms.[4]
Therefore, preventing its entry into wastewater systems is a critical environmental mandate.

[4117]

o Regulatory Status: The EPA lists p-nitrophenol as a "U-listed" hazardous waste (Waste
Code: U170) when it is a discarded commercial chemical product.[5] This designation
mandates its management as hazardous waste from generation to final disposal.

Therefore, all waste streams potentially contaminated with Z-GIn-ONp or its p-nitrophenol
byproduct must be treated as hazardous waste.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for segregating and disposing of
various waste streams generated from Z-GIn-ONp.

Caption: Decision workflow for proper Z-GIn-ONp waste segregation.

Step-by-Step Disposal Protocols

Safe disposal hinges on proper segregation at the point of generation. Never mix incompatible
waste streams.[8] All chemical waste handling requires standard Personal Protective
Equipment (PPE), including nitrile gloves, safety glasses or goggles, and a lab coat.[9]

Unused, Expired, or Off-Specification Solid Z-GIn-ONp

This is the most concentrated form of the waste and must be handled with care.

o Step 1: Container Selection: Use a designated, sealable, and clearly labeled hazardous
waste container for "Solid Organic Waste." The container must be compatible with solid
chemicals and have a secure lid.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://dept.harpercollege.edu/chemistry/sds/p-Nitrophenol.pdf
https://www.fishersci.com/store/msds?partNumber=BP6121&productDescription=P-NITROPHENOL+1KG&vendorId=VN00033897&countryCode=US&language=en
https://dept.harpercollege.edu/chemistry/sds/p-Nitrophenol.pdf
https://dept.harpercollege.edu/chemistry/sds/p-Nitrophenol.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://datasheets.scbt.com/sc-206922.pdf
https://www.benchchem.com/product/b554407/docs?utm_src=pdf-body#introduction-proactive-safety-in-peptide-synthesis
https://www.benchchem.com/product/b554407/docs?utm_src=pdf-body#introduction-proactive-safety-in-peptide-synthesis
https://www.benchchem.com/product/b554407/docs?utm_src=pdf-body#introduction-proactive-safety-in-peptide-synthesis
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://peptide24.store/2025/11/21/ensuring-a-safe-lab-best-practices-for-handling-and-disposing-of-research-peptides/
https://www.benchchem.com/product/b554407/docs?utm_src=pdf-body#introduction-proactive-safety-in-peptide-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Step 2: Transfer: If transferring from the original container, do so in a chemical fume hood to
minimize the risk of inhaling fine powder.[9]

o Step 3: Labeling: The waste container must be labeled with a hazardous waste tag as soon
as the first item is added. The label must include:

o The words "Hazardous Waste."

o The full chemical name: "Z-GIn-ONp (Na-Benzyloxycarbonyl-L-glutamine p-nitrophenyl
ester)."

o The associated hazards (e.g., "Toxic," "Irritant").

o Step 4: Storage: Store the sealed container in a designated Satellite Accumulation Area
(SAA) away from oxidizing agents.[2][8] The SAA should be a secondary containment tray on
a benchtop or in a cabinet.[8]

Contaminated Solid Labware

This category includes items that have come into direct contact with solid Z-GIn-ONp or
solutions containing it.

o Examples: Gloves, weigh boats, pipette tips, empty original containers, contaminated bench
paper.

o Step 1: Container Selection: Use a designated hazardous waste container for "Solid Lab
Waste" or "Contaminated PPE." This can be a plastic-lined cardboard box or a dedicated
plastic drum.[9]

o Step 2: Collection: Place all contaminated solid items directly into this container. Do not
dispose of these items in the regular trash.[9]

o Step 3: Labeling: Clearly label the container with "Hazardous Waste" and a description of the
contents (e.g., "Lab waste contaminated with Z-GIn-ONp").

o Step 4: Storage: Keep the container closed when not in use and store it in the laboratory's
SAA.
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Liquid Waste Streams

Liquid waste must be segregated based on solvent compatibility. Never pour any liquid waste
containing Z-GIn-ONp or p-nitrophenol down the drain.[7]

* A. Non-Halogenated Organic Solutions:
o Examples: Solutions of Z-GIn-ONp in solvents like DMF, NMP, or THF.

o Procedure: Collect in a designated "Non-Halogenated Organic Solvent Waste" container.
Ensure the container is made of a compatible material (e.g., glass or polyethylene). Label
with the full names of all chemical constituents.

e B. Aqueous Solutions:

o Examples: Waste from reaction quenching, aqueous extractions, or buffer solutions that
may contain unreacted Z-Gln-ONp or the p-nitrophenol byproduct.

o Procedure: Collect in a designated "Aqueous Hazardous Waste" container. It is crucial to
specifically note the presence of p-nitrophenol on the hazardous waste label. This informs
the disposal facility of the toxic component. Do not mix with organic solvent waste.

Spill Cleanup

In the event of a spill of solid Z-GIn-ONp, follow these procedures.
o Step 1: Secure the Area: Alert colleagues and restrict access to the spill area.
o Step 2: PPE: Wear appropriate PPE, including double gloves, safety goggles, and a lab coat.

o Step 3: Containment & Cleanup: Gently cover the spill with a dry absorbent material like
vermiculite or sand to prevent the powder from becoming airborne.[5] Sweep up the material
and place it into a designated hazardous waste container for solids.[2][5]

o Step 4: Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent
(e.g., ethanol or isopropanol), followed by soap and water.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b554407/docs?utm_src=pdf-body#introduction-proactive-safety-in-peptide-synthesis
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b554407/docs?utm_src=pdf-body#introduction-proactive-safety-in-peptide-synthesis
https://www.benchchem.com/product/b554407/docs?utm_src=pdf-body#introduction-proactive-safety-in-peptide-synthesis
https://www.benchchem.com/product/b554407/docs?utm_src=pdf-body#introduction-proactive-safety-in-peptide-synthesis
https://datasheets.scbt.com/sc-206922.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1824022&productDescription=N%28ALFA%29-BENZLOXYCRBNL-L-G+100G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-206922.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

o Step 5: Waste Disposal: All materials used for cleanup (absorbent, cloths, gloves) must be
disposed of as "Solid Lab Waste" contaminated with Z-GIn-ONp.[5]

Summary of Disposal Procedures

Waste Stream

Container Type

Labeling
Requirements

Key Operational
Directives

Unused/Expired Solid
Z-GIn-ONp

Sealable, compatible

container

"Hazardous Waste,"
"Solid Organic
Waste," Full Chemical
Name, Hazard

Pictograms

Handle in a fume
hood. Store away

from oxidizing agents.

[2]

Contaminated

Labware

Lined box or plastic

drum

"Hazardous Waste,"
"Solid Lab Waste
Contaminated with Z-
GIn-ONp"

Do not dispose of in
regular trash. Keep

container sealed.[9]

Non-Halogenated

Organic Solutions

Compatible solvent

waste bottle

"Hazardous Waste,"
"Non-Halogenated
Organic Solvents,"

List all components

Do not mix with
aqueous or

halogenated waste.

Aqueous Solutions

Compatible aqueous

waste bottle

"Hazardous Waste,"
"Aqueous Waste," List
all components (esp.

"p-nitrophenol")

NEVER pour down
the drain.[7]

Spill Cleanup
Materials

Lined box or plastic

drum

"Hazardous Waste,"
"Solid Lab Waste
Contaminated with Z-
GIn-ONp"

Use dry cleanup
procedures to avoid

generating dust.[5]

Final Waste Management

All properly segregated and labeled hazardous waste containers must be managed through

your institution's Environmental Health & Safety (EH&S) department or equivalent office.[9]

Store containers in your lab's designated Satellite Accumulation Area until they are ready for a

scheduled pickup by a licensed hazardous waste disposal contractor.[8][9]

© 2026 BenchChem. All rights reserved.

5/9

Tech Support


https://www.benchchem.com/product/b554407/docs?utm_src=pdf-body#introduction-proactive-safety-in-peptide-synthesis
https://datasheets.scbt.com/sc-206922.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1824022&productDescription=N%28ALFA%29-BENZLOXYCRBNL-L-G+100G&vendorId=VN00024248&countryCode=US&language=en
https://peptide24.store/2025/11/21/ensuring-a-safe-lab-best-practices-for-handling-and-disposing-of-research-peptides/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://datasheets.scbt.com/sc-206922.pdf
https://peptide24.store/2025/11/21/ensuring-a-safe-lab-best-practices-for-handling-and-disposing-of-research-peptides/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://peptide24.store/2025/11/21/ensuring-a-safe-lab-best-practices-for-handling-and-disposing-of-research-peptides/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

References

National Center for Biotechnology Information. (n.d.). Z-Gln-ONp. PubChem Compound
Database. Retrieved from [Link]

Occupational Safety and Health Administration. (n.d.). Hazardous Waste - Overview.
Retrieved from [Link]

Carl ROTH. (n.d.). Safety Data Sheet: 4-Nitrophenol. Retrieved from [Link]

U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous
Waste Generated at Academic Laboratories. Retrieved from [Link]

Occupational Safety and Health Administration. (n.d.). Hazardous Waste - Standards.
Retrieved from [Link]

University of Pennsylvania EHRS. (n.d.). LABORATORY CHEMICAL WASTE
MANAGEMENT GUIDELINES. Retrieved from [Link]

GenScript. (2025, November 21). Ensuring a Safe Lab: Best Practices for Handling and
Disposing of Research Peptides. Retrieved from [Link]

CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines: A Comprehensive
Overview. Retrieved from [Link]

Fisher Scientific. (2024, February 5). SAFETY DATA SHEET: N(alpha)-Benzyloxycarbonyl-L-
glutamine. Retrieved from [Link]

Environmental Marketing Services. (2024, February 12). Waste Disposal in Laboratory.
Retrieved from [Link]

U.S. Environmental Protection Agency. (n.d.). Laboratory Environmental Sample Disposal
Information Document. Retrieved from [Link]

Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines.
Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b554407/docs?utm_src=pdf-body#introduction-proactive-safety-in-peptide-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/111333
https://www.osha.gov/hazardous-waste
https://www.carlroth.com/medias/SDB-6524-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDE5MjN8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGEvaDViLzkwNzU0NTEyNDM1NTAucGRmfGU0YjQzY2Y4ZWM1YjM5ZGYzNjM4YjQwYjYxOWYwZWE2ZGE5YjU3ZGYxZGRhOTM2YjI4YjU5M2U5ZDA1M2U4ZTU
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.osha.gov/hazardous-waste/standards
https://ehrs.upenn.edu/system/files/resources/Lab-Chemical-Waste-Management-Guidelines.pdf
https://www.genscript.com/blog-detail/ensuring_a_safe_lab_best_practices_for_handling_and_disposing_of_research_peptides.html
https://www.cdms.com/cal-osha-hazardous-waste-disposal-guidelines-a-comprehensive-overview/
https://www.fishersci.co.uk/gb/en/sds-search.html?search-term=A18240
https://www.emslp.com/post/waste-disposal-in-laboratory
https://www.epa.gov/system/files/documents/2021-11/sam-companion-document-laboratory-environmental-sample-disposal-information-v2-508.pdf
https://www.cwu.edu/safety/sites/cts.cwu.edu.safety/files/documents/Hazardous%20Waste%20Disposal%20Guidelines.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554407?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Loba Chemie. (n.d.). p-NITROPHENOL EXTRA PURE - Safety Data Sheet. Retrieved from
[Link]

e Vaid, S., et al. (2023). Chemical Wastes in the Peptide Synthesis Process and Ways to
Reduce Them. PMC. Retrieved from [Link]

e ACTenviro. (2022, September 13). OSHA Regulations and Hazardous Waste Disposal: What
To Know. Retrieved from [Link]

e Mirus Bio LLC. (n.d.). L-Glutamine SDS. Retrieved from [Link]

e Centers for Disease Control and Prevention. (n.d.). OSHA Hazard Communication Standard
and OSHA Guidelines. Retrieved from [Link]

» American Chemical Society. (n.d.). Regulation of Laboratory Waste. Retrieved from [Link]

e AAPPTEC. (n.d.). Handling and Storage of Peptides - FAQ. Retrieved from [Link]

e Loba Chemie. (n.d.). L-GLUTAMINE FOR BIOCHEMISTRY - Safety Data Sheet. Retrieved
from [Link]

e Lonza Bioscience. (n.d.). SAFETY DATA SHEET: L-GLUTAMINE. Retrieved from [Link]

» National Center for Biotechnology Information. (n.d.). N-((Phenylmethoxy)carbonyl)glycine 4-
nitrophenyl ester. PubChem Compound Database. Retrieved from [Link]

o Kajay Remedies. (n.d.). 2-Nitrophenol (Ortho Nitro Phenol / ONP). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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